10,13-dimethyl-17-octyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-3-thiol

• IUPAC Name: 10,13-dimethyl-17-octyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-3-thiol
• InChI: InChI=1S/C27H46S/c1-4-5-6-7-8-9-10-20-12-14-24-23-13-11-21-19-22(28)15-17-27(21,3)25(23)16-18-26(20,24)2/h11,20,22-25,28H,4-10,12-19H2,1-3H3
• InChI Key: XKCSBVSQDYCBQX-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCC1CCC2C1(CCC3C2CC=C4C3(CCC(C4)S)C)C
• Molecular Formula: C27H46S
• Molecular Weight: 402.7 g/mol

Description

10,13-dimethyl-17-octyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-3-thiol is a useful research compound. Its molecular formula is C27H46S and its molecular weight is 402.73. The purity is usually 95%.
BenchChem offers high-quality 10,13-dimethyl-17-octyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-3-thiol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 10,13-dimethyl-17-octyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-3-thiol including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Crystal Structure and Molecular Interactions

• The research on compounds structurally similar to the title compound, such as (Ketuly, Hadi, Khaledi, & Tiekink, 2010), demonstrates their complex crystal structures and molecular interactions. These studies contribute to understanding the chemical characteristics and potential applications of these compounds in various fields, including material science and pharmaceuticals.

Steroidal Derivatives and Biological Activity

• Research into steroidal systems like (Zhou, Huang, Zhang, Wang, & Huang, 2015) provides insights into their biological activities. This is relevant for the development of new pharmaceuticals, especially in hormone-related therapies.

Carcinogenic Properties and Chemical Synthesis

• Studies on cyclopenta[a]phenanthrenes, as in (Coombs, 1966), focus on their synthesis and potential carcinogenic properties. Understanding these aspects is crucial for assessing the risks associated with these compounds and for developing safer chemical derivatives.

Molecular Geometry and Drug Action

• Investigations like (Shahid, Noureen, Choudhary, Yousuf, & Ahmed, 2017) explore the crystal structure and electrostatic properties of similar compounds. This research aids in the understanding of how molecular geometry affects the mode of action of drug molecules.

Mechanism of Action

Target of Action

Compounds with similar structures have been known to interact with various receptors such as theprogesterone receptor (PR) . These receptors play a crucial role in numerous biological processes, including cellular differentiation and proliferation, and immune response.

Mode of Action

Based on its structural similarity to other compounds, it may act as anagonist to its target receptors . This means it binds to its target receptors and activates them, leading to a series of biochemical reactions within the cell.